4H-Pyran-4-one, 3,5-dihydroxy-2-methyl- 4H-Pyran-4-one, 3,5-dihydroxy-2-methyl- 5-Hydroxymaltol belongs to the class of organic compounds known as pyranones and derivatives. Pyranones and derivatives are compounds containing a pyran ring which bears a ketone. 5-Hydroxymaltol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 5-hydroxymaltol is primarily located in the cytoplasm. Outside of the human body, 5-hydroxymaltol can be found in barley and cereals and cereal products. This makes 5-hydroxymaltol a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 1073-96-7
VCID: VC0089605
InChI: InChI=1S/C6H6O4/c1-3-5(8)6(9)4(7)2-10-3/h2,7-8H,1H3
SMILES: CC1=C(C(=O)C(=CO1)O)O
Molecular Formula: C6H6O4
Molecular Weight: 142.11 g/mol

4H-Pyran-4-one, 3,5-dihydroxy-2-methyl-

CAS No.: 1073-96-7

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VCID: VC0089605

Molecular Formula: C6H6O4

Molecular Weight: 142.11 g/mol

4H-Pyran-4-one, 3,5-dihydroxy-2-methyl- - 1073-96-7

CAS No. 1073-96-7
Product Name 4H-Pyran-4-one, 3,5-dihydroxy-2-methyl-
Molecular Formula C6H6O4
Molecular Weight 142.11 g/mol
IUPAC Name 3,5-dihydroxy-2-methylpyran-4-one
Standard InChI InChI=1S/C6H6O4/c1-3-5(8)6(9)4(7)2-10-3/h2,7-8H,1H3
Standard InChIKey SSSNQLHKSUJJTE-UHFFFAOYSA-N
SMILES CC1=C(C(=O)C(=CO1)O)O
Canonical SMILES CC1=C(C(=O)C(=CO1)O)O
Melting Point 184-184.5°C
Physical Description Solid
Description 5-Hydroxymaltol belongs to the class of organic compounds known as pyranones and derivatives. Pyranones and derivatives are compounds containing a pyran ring which bears a ketone. 5-Hydroxymaltol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 5-hydroxymaltol is primarily located in the cytoplasm. Outside of the human body, 5-hydroxymaltol can be found in barley and cereals and cereal products. This makes 5-hydroxymaltol a potential biomarker for the consumption of these food products.
PubChem Compound 70627
Last Modified Nov 11 2021
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